Cas no 2034426-28-1 (2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide)

• Product Name: 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide
• CAS No: 2034426-28-1
• MF: C₁₆H₁₅N₅O₂S
• MW: 341.387601137161
• CID: 6615026
• PubChem ID: 122163098
• Update Time: 2025-07-15

2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide
• 2-(4-methyl-6-oxopyrimidin-1-yl)-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]acetamide
• 2-(4-methyl-6-oxopyrimidin-1(6H)-yl)-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)acetamide
• F6574-1827
• 2034426-28-1
• AKOS032464413
• 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}acetamide

• Inchi： 1S/C16H15N5O2S/c1-11-7-15(23)21(10-20-11)9-14(22)19-8-12-16(18-5-4-17-12)13-3-2-6-24-13/h2-7,10H,8-9H2,1H3,(H,19,22)
• InChI Key： HTCZWQIPQDERMB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(CNC(CN2C=NC(C)=CC2=O)=O)=NC=CN=1

Computed Properties

• Exact Mass: 341.09464591g/mol
• Monoisotopic Mass: 341.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 116Ų

Additional information on 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide

Introduction to 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide (CAS No. 2034426-28-1)

2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activities. This compound, identified by its CAS number 2034426-28-1, belongs to a class of heterocyclic molecules that are widely explored for their pharmacological properties. The presence of multiple functional groups, including a pyrimidine core, a thiophene ring, and a pyrazine moiety, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural framework of 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide is characterized by its intricate arrangement of nitrogen-containing heterocycles. The pyrimidine ring, which is a key component of many bioactive molecules, contributes to the compound's ability to interact with biological targets. Specifically, the 4-methyl group at the 4-position of the pyrimidine ring and the 6-oxy group at the 6-position enhance its solubility and metabolic stability, making it an attractive scaffold for medicinal chemistry applications.

Additionally, the 3-(thiophen-2-yl)pyrazin-2-ylmethyl substituent introduces further complexity to the molecule. Thiophene derivatives are well-known for their role in various pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. The thiophen ring, when combined with a pyrazine moiety, creates a versatile structure that can be modified to target specific biological pathways. This dual functionality has been exploited in the design of molecules with enhanced pharmacological profiles.

In recent years, there has been growing interest in developing small molecules that can modulate inflammatory pathways and immune responses. The compound CAS No. 2034426-28-1 has shown promise in preliminary studies as a potential immunomodulator. Research indicates that the acetamide group in the molecule can interact with cellular receptors involved in immune regulation. By targeting these receptors, the compound may be able to influence inflammatory responses and provide therapeutic benefits in conditions such as autoimmune diseases and chronic inflammation.

The synthesis of 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-{3-(thiophen-2-y l)pyrazin -2 - ylmethyl}acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each functional group must be carefully monitored to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. These methods not only enhance efficiency but also minimize unwanted side products, ensuring that the final product is suitable for further biological evaluation.

The pharmacological potential of this compound has been explored through both computational modeling and experimental studies. Computational methods have been used to predict how CAS No. 2034426 - 28 - 1 interacts with biological targets such as enzymes and receptors. These simulations have provided valuable insights into the binding affinity and mode of action of the molecule. Experimental studies have corroborated these findings by demonstrating inhibitory effects on key enzymes involved in inflammation and immune responses.

One of the most compelling aspects of 2-(4-methyl - 6 - oxo - 1 , 6 - dihydropyrimidin - 1 - yl ) - N - { 3 - ( thi ophen - 2 - yl ) p yrazin e - 2 - ylmethyl } acetamide is its ability to exhibit dual functionality. The combination of a pyrimidine core with thiophene and pyrazine substituents allows it to interact with multiple targets simultaneously. This multitargeting approach has been recognized as an effective strategy in drug development because it can reduce the likelihood of resistance development and improve therapeutic efficacy.

Recent advancements in medicinal chemistry have emphasized the importance of structure-based drug design. By understanding how different functional groups contribute to a molecule's biological activity, chemists can optimize their designs for better performance. The case of CAS No. 2034426 - 28 - 1 exemplifies this approach, where modifications to specific regions of the molecule have led to enhanced potency and selectivity.

The compound's potential applications extend beyond immunomodulation. Preliminary data suggest that it may also exhibit anti-proliferative effects by inhibiting key signaling pathways involved in cell growth and survival. This dual mechanism of action makes it an attractive candidate for treating conditions where both inflammation and cell proliferation are contributing factors.

The synthesis and characterization of CAS No. 2034426 - 28 - 1 have also highlighted the importance of high-resolution analytical techniques in confirming molecular structure and purity. Methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been crucial in validating the synthetic route and ensuring that the final product meets stringent quality standards.

In conclusion,2-(4-methyl - 6 - oxo - 1 , 6 - dihydropyrimidin e ) N {3( thi ophen e ) pyraz ine)}acetamide (CAS No .20344 p>